Cas no 1806264-59-4 (5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1806264-59-4
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4832560
• Update Time: 2025-10-28

5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-4(13)2-12-6(16-7(9,10)11)5(3)17(8,14)15/h2,13H,1H3
• InChI Key： ZKDHFSNSLWGWMI-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C=1C)O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9

Additional information on 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1806264-59-4)

The compound 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1806264-59-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with hydroxyl, methyl, trifluoromethoxy, and sulfonyl chloride functionalities. The presence of these functional groups imparts the compound with versatile reactivity and selectivity, making it an essential building block in modern chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride. Researchers have explored various methodologies to optimize its production, including the use of microwave-assisted synthesis and catalytic systems. These innovations have not only improved the yield but also reduced the environmental footprint of the synthesis process. For instance, a study published in *Journal of Organic Chemistry* demonstrated a green approach to synthesizing this compound using a recyclable catalyst system, highlighting its potential for large-scale industrial applications.

The physical and chemical properties of 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride are well-documented. It is a crystalline solid with a melting point of approximately 180°C and a boiling point exceeding 300°C under standard conditions. The compound exhibits high solubility in polar solvents such as dichloromethane and acetonitrile, making it suitable for various solution-based reactions. Its stability under thermal and oxidative conditions has been extensively studied, with results indicating that it remains stable up to 250°C in inert atmospheres.

The biological activity of 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride has been a focal point of recent research efforts. Studies conducted by researchers at the University of California have revealed its potential as an inhibitor of key enzymes involved in metabolic pathways. For example, it has shown promising activity against histone deacetylases (HDACs), which are implicated in various diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for drug discovery programs targeting these therapeutic areas.

In the field of agrochemistry, 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride has been explored as an intermediate in the synthesis of novel herbicides and fungicides. Its ability to selectively inhibit specific plant enzymes makes it a valuable precursor for developing environmentally friendly agricultural chemicals. Recent studies published in *Pest Management Science* have highlighted its role in enhancing crop yield by targeting invasive species without adverse effects on non-target organisms.

The application of 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride extends beyond traditional chemical synthesis into advanced materials science. Researchers at MIT have utilized this compound as a precursor for synthesizing novel polymers with tailored electronic properties. These polymers exhibit enhanced conductivity and stability, making them promising candidates for use in flexible electronics and energy storage devices.

From an environmental perspective, the handling and disposal of 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride require careful consideration due to its reactive nature. Industry guidelines recommend using appropriate personal protective equipment (PPE) during handling and ensuring proper ventilation to minimize exposure risks. Additionally, waste generated from its synthesis should be treated according to local regulations to prevent contamination of water bodies.

Looking ahead, the future of 5-Hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride lies in further exploring its potential across diverse applications while addressing sustainability concerns. Ongoing research aims to develop greener synthesis routes and improve its bioavailability for therapeutic applications. Collaborative efforts between academia and industry are expected to unlock new opportunities for this versatile compound, solidifying its role as a cornerstone in modern chemical innovation.